methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate
Overview
Description
Methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate (M5AIB) is a synthetic compound that has been studied for its potential uses in a variety of scientific research applications. It is a derivative of indene, an aromatic hydrocarbon, and is characterized by its unique molecular structure. M5AIB has been studied for its potential to act as a ligand for various enzymes, and its ability to bind to certain proteins. As such, it has been identified as a useful tool for biochemical and physiological research.
Scientific Research Applications
Methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate has been studied for its potential uses in a variety of scientific research applications. It has been identified as a useful tool for biochemical and physiological research. It has been found to act as a ligand for various enzymes, and its ability to bind to certain proteins has been studied. Additionally, methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate has been used to study the structure and function of proteins, as well as to identify novel proteins.
Mechanism of Action
The mechanism of action of methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate is not fully understood. However, it is believed to involve the binding of the compound to certain proteins, which then triggers a series of biochemical reactions. Additionally, methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate has been found to act as a ligand for various enzymes, which further enhances its potential as a tool for biochemical and physiological research.
Biochemical and Physiological Effects
methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate has been studied for its potential to affect biochemical and physiological processes. In particular, it has been found to affect the structure and function of proteins, as well as to affect the activity of certain enzymes. Additionally, methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate has been found to affect the expression of certain genes, and to influence the activity of certain pathways.
Advantages and Limitations for Lab Experiments
Methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate has a number of advantages as a tool for scientific research. It is relatively easy to synthesize, and is stable under a variety of conditions. Additionally, it has the potential to be used as a ligand for various enzymes, and its ability to bind to certain proteins makes it a useful tool for studying the structure and function of proteins. However, there are some limitations to its use in lab experiments. For example, it is not water soluble, and its solubility in organic solvents is limited. Additionally, it is not very stable in the presence of light or high temperatures.
Future Directions
There are a number of potential future directions for research involving methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate. For example, further studies could be conducted to better understand the mechanism of action of the compound, as well as to identify novel proteins that it can bind to. Additionally, further studies could be conducted to explore the potential of methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate as a tool for studying the structure and function of proteins, as well as to identify its potential applications in drug development. Additionally, further research could be conducted to explore the potential of methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate as a tool for studying the biochemical and physiological effects of certain compounds. Finally, further research could be conducted to explore the potential of methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate to be used as a ligand for various enzymes, as well as to identify novel pathways that it can affect.
properties
IUPAC Name |
methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3/c1-20-17(19)15-10-13(18)6-8-16(15)21-14-7-5-11-3-2-4-12(11)9-14/h5-10H,2-4,18H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVUJQKUIYKVAJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)N)OC2=CC3=C(CCC3)C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 5-amino-2-(2,3-dihydro-1H-inden-5-yloxy)benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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